Cas no 50390-49-3 (2,2-Dimethyl-1-m-tolylpropan-1-one)
50390-49-3 structure
Product Name:2,2-Dimethyl-1-m-tolylpropan-1-one
CAS No:50390-49-3
MF:C12H16O
MW:176.254843711853
MDL:MFCD03841163
CID:1075419
PubChem ID:14250269
Update Time:2025-04-20
2,2-Dimethyl-1-m-tolylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3',2,2-Trimethylpropiophenone
- 2,2-dimethyl-1-(3-methylphenyl)propan-1-one
- 2,2-Dimethyl-1-m-tolyl-propan-1-on
- m-Methylpivalophenon
- tert.-Butyl-3-methylphenyl-keton
- 2,2-Dimethyl-1-m-tolylpropan-1-one
- NE26487
- 2,2-dimethyl-1-(m-tolyl)propan-1-one
- AK178251
- V6253
- 1-(3-Methylphenyl)-2,2-dimethyl-1-propanone
- Z1333043398
-
- MDL： MFCD03841163
- Inchi： 1S/C12H16O/c1-9-6-5-7-10(8-9)11(13)12(2,3)4/h5-8H,1-4H3
- InChI Key： FIRWPECOXVVSRF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C)C=1)C(C)(C)C
Computed Properties
- Exact Mass: 176.12000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 0.943
- Boiling Point: 254.7°C at 760 mmHg
- Flash Point: 100.3°C
- Refractive Index: 1.5
- PSA: 17.07000
- LogP: 3.22380
2,2-Dimethyl-1-m-tolylpropan-1-one Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-Dimethyl-1-m-tolylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203965-1g |
3',2,2-Trimethylpropiophenone |
50390-49-3 | 97% | 1g |
￡376.00 | 2022-03-01 | |
| Fluorochem | 203965-5g |
3',2,2-Trimethylpropiophenone |
50390-49-3 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF541-200mg |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95+% | 200mg |
864.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF541-50mg |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95+% | 50mg |
345.0CNY | 2021-08-05 | |
| Apollo Scientific | OR900478-250mg |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95% | 250mg |
£185.00 | 2023-09-02 | |
| Apollo Scientific | OR900478-1g |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95% | 1g |
£206.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T895165-5g |
3',2,2-Trimethylpropiophenone |
50390-49-3 | ≥95% | 5g |
6,075.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF541-100mg |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95+% | 100mg |
574CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF541-1g |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95+% | 1g |
3452CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF541-250mg |
2,2-Dimethyl-1-m-tolylpropan-1-one |
50390-49-3 | 95+% | 250mg |
1310CNY | 2021-05-08 |
2,2-Dimethyl-1-m-tolylpropan-1-one Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
50390-49-3 (2,2-Dimethyl-1-m-tolylpropan-1-one) Related Products
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